BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Liquid Carbon Diselenide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
liquid carbon diselenide (CSez). The information is curated for researchers, scientists, and
professionals in drug development who may encounter or utilize this compound in their work.
This document emphasizes quantitative data, detailed experimental protocols, and visual

representations of synthetic pathways.

Caution: Carbon diselenide is a toxic, volatile, and light-sensitive compound with an extremely
offensive odor.[1] All handling and experimentation should be conducted in a well-ventilated
fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat,
and eye protection.

Quantitative Physical Properties

The known physical properties of liquid carbon diselenide are summarized in the tables below

for easy reference and comparison.

Table 1: General and Molar Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3053059?utm_src=pdf-interest
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.wikiwand.com/en/articles/Carbon_diselenide
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
Chemical Formula CSe2 [1]
Molar Mass 169.93 g/mol [2]
Appearance Yellow-orange oily liquid [1]
Odor Pungent., extre.mel%/ offensive 1]
when mixed with air
Table 2: Thermodynamic and Physical State Properties
Property Value Conditions Source(s)
Melting Point -45,5 °C [2]
Boiling Point 125-126 °C [2]
Density 2.6824 g/cm3 at 20°C [1]
2.66 g/mL Not specified [2]
Refractive Index 1.845 at 20°C
Vapor Pressure 14.4 + 0.2 mmHg at 25°C (Predicted)
Flash Point 30°C [1]

Table 3: Solubility and Stability
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Property Observation Solvent(s) Source(s)

N Carbon disulfide
Solubility Soluble [1]
(CS2), Toluene

Insoluble Water [1][2]

Decomposes slowly
Stability (approx. 1% per [2]
month at -30°C)

Light-sensitive [1112]

Synthesis of Carbon Diselenide

Two primary methods for the synthesis of carbon diselenide have been reported in the
literature.

2.1. Method 1: Reaction of Selenium with Dichloromethane

This method involves the high-temperature reaction of selenium powder with dichloromethane
vapor.[3]

e Reaction: 2 Se + CH2Clz - CSez + 2 HCI
o Conditions: The reaction is carried out at approximately 550 °C.
2.2. Method 2: Reaction of Hydrogen Selenide with Carbon Tetrachloride

This was the method reported by Grimm and Metzger in their first synthesis. It involves passing
hydrogen selenide and carbon tetrachloride through a hot tube.[3]

¢ Reaction: 2 H2Se + CCls —» CSe2 + 4 HCI

o Conditions: The reaction takes place in a hot tube.

Experimental Protocols for Physical Property
Determination
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The following are detailed methodologies for the experimental determination of the key physical

properties of liquid carbon diselenide. These are adapted from standard procedures for

volatile and hazardous liquids.

3.1. Density Measurement using a Pycnometer

The density of liquid CSez can be accurately determined using a pycnometer.

e Apparatus: A glass pycnometer of a known volume (e.g., 10 mL or 25 mL), an analytical

balance, a constant temperature bath.

e Procedure:

3.2.

Thoroughly clean and dry the pychometer and its stopper.
Weigh the empty, dry pycnometer on an analytical balance.
In a fume hood, carefully fill the pycnometer with carbon diselenide.

Insert the stopper, allowing excess liquid and any air bubbles to escape through the
capillary.

Place the filled pycnometer in a constant temperature bath (e.g., 20°C) until it reaches
thermal equilibrium.

Remove the pycnometer from the bath and carefully dry the exterior.
Weigh the filled pycnometer.

The density is calculated by dividing the mass of the CSez (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement

The refractive index can be measured using a digital refractometer or an Abbe refractometer.

o Apparatus: A refractometer, a constant temperature circulator.
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e Procedure:

o

Ensure the prism of the refractometer is clean and dry.

[¢]

Calibrate the instrument with a standard of known refractive index (e.qg., distilled water).

[¢]

Using a pipette in a fume hood, place a small amount of carbon diselenide onto the
prism.

[¢]

Close the prism and allow the sample to reach the desired temperature (e.g., 20°C) using
the constant temperature circulator.

[¢]

Read the refractive index from the instrument's scale or digital display.
3.3. Boiling Point Determination by Distillation
A simple distillation apparatus can be used to determine the boiling point.

o Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a
condenser, a receiving flask, a heating mantle, and boiling chips.

e Procedure:

[e]

Assemble the distillation apparatus in a fume hood.

o Place a small volume of carbon diselenide and a few boiling chips in the round-bottom
flask.

o Position the thermometer so that the top of the bulb is level with the side arm of the
distillation head.

o Slowly heat the flask.

o The boiling point is the temperature at which the vapor and liquid are in equilibrium,
observed as a stable temperature on the thermometer during distillation.

3.4. Vapor Pressure Measurement (Static Method)
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The vapor pressure of the volatile CSez can be determined using a static method.

» Apparatus: A vacuum-tight flask connected to a pressure transducer and a vacuum line, all
enclosed in a temperature-controlled chamber.

e Procedure:
o Place a small, degassed sample of carbon diselenide in the flask.
o Evacuate the flask to remove any air.
o Isolate the flask from the vacuum line.
o Allow the system to reach thermal equilibrium at a set temperature.

o The pressure measured by the transducer is the vapor pressure of CSe: at that
temperature.

Visualizations of Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthesis methods for
carbon diselenide.

Method 1: From Dichloromethane

Dichloromethane (CH2CI2) Hydrogen Chloride (HCI)

L -

Carbon Diselenide (CSe2)

Selenium Powder (Se)

Click to download full resolution via product page

Caption: Synthesis of Carbon Diselenide from Selenium and Dichloromethane.
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Method 2: From Hydrogen Selenide

Carbon Tetrachloride (CCl4) Hydrogen Chloride (HCI)

Hot Tube

Hydrogen Selenide (H2Se) Carbon Diselenide (CSe2)

Click to download full resolution via product page

Caption: Synthesis of Carbon Diselenide from Hydrogen Selenide and Carbon Tetrachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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